molecular formula C15H11ClN2O3 B8561907 1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione CAS No. 648431-07-6

1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione

Cat. No.: B8561907
CAS No.: 648431-07-6
M. Wt: 302.71 g/mol
InChI Key: XYUWADASSSSEBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione is a useful research compound. Its molecular formula is C15H11ClN2O3 and its molecular weight is 302.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

648431-07-6

Molecular Formula

C15H11ClN2O3

Molecular Weight

302.71 g/mol

IUPAC Name

1-(4-chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione

InChI

InChI=1S/C15H11ClN2O3/c16-10-4-6-18-13(7-10)15(21)9-11(19)8-14(20)12-3-1-2-5-17-12/h1-7H,8-9H2

InChI Key

XYUWADASSSSEBX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C(=O)CC(=O)CC(=O)C2=NC=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 21.3 g (131 mmol) of 1-pyridin-2-ylbutane-1,3-dione and 36.3 g (196 mmol) of ethyl 4-chloropyridine-2-carboxylate in 100 ml of absolute tetrahydrofuran is added dropwise to 10.43 g (261 mmol, about 60% dispersion) of sodium hydride in 200 ml of absolute tetrahydrofuran at the boiling point over the course of two hours. The mixture is stirred for another two hours at 70° C., evaporated on a rotary evaporator, and 200 ml of water are subsequently added cautiously at 4° C. The mixture is rendered neutral with 5N hydrochloric acid, and 1-(4-chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione is filtered off as a yellowish green solid The dried, sparingly soluble product is processed further without any particular purification steps.
Quantity
21.3 g
Type
reactant
Reaction Step One
Quantity
36.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.43 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two

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